Cas no 903094-68-8 (1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID)
903094-68-8 structure
Product Name:1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
CAS No:903094-68-8
MF:C13H22N2O4
MW:270.324783802032
CID:891858
PubChem ID:45357031
Update Time:2025-04-19
1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- 1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID
- 903094-68-8
-
- Inchi: 1S/C13H22N2O4/c1-13(2,3)19-12(18)15-7-10(8-15)14-5-4-9(6-14)11(16)17/h9-10H,4-8H2,1-3H3,(H,16,17)
- InChI Key: BRPUZBGXSLNYIG-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CC(C1)N1CCC(C(=O)O)C1)=O
Computed Properties
- Exact Mass: 270.15800
- Monoisotopic Mass: 270.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 70.1Ų
Experimental Properties
- PSA: 70.08000
- LogP: 0.88800
1-(1-TERT-BUTOXYCARBONYL-AZETIDIN-3-YL)-PYRROLIDINE-3-CARBOXYLIC ACID Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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